3-[2-Ethoxyethyl(9H-fluoren-9-ylmethoxycarbonyl)amino]-2-methylpropanoic acid

• IUPAC Name: 3-[2-ethoxyethyl(9H-fluoren-9-ylmethoxycarbonyl)amino]-2-methylpropanoic acid
• InChI: InChI=1S/C23H27NO5/c1-3-28-13-12-24(14-16(2)22(25)26)23(27)29-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21H,3,12-15H2,1-2H3,(H,25,26)
• InChI Key: TWTCNYNZDRXDIG-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN(CC(C)C(=O)O)C(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Molecular Formula: C23H27NO5
• Molecular Weight: 397.5 g/mol

Description

The compound “3-[2-Ethoxyethyl(9H-fluoren-9-ylmethoxycarbonyl)amino]-2-methylpropanoic acid” is a chemical compound with a molecular weight of 397.47. It is stored at a temperature of 4 degrees Celsius. The compound is in the form of an oil.

Molecular Structure Analysis

The InChI code for this compound is 1S/C23H27NO5/c1-3-28-13-12-24(14-16(2)22(25)26)23(27)29-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21H,3,12-15H2,1-2H3,(H,25,26). This code provides a detailed description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 397.47. It is in the form of an oil and is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Hydroxycinnamates and Antioxidant Activities

Hydroxycinnamates, including ferulic acid and its derivatives, exhibit potent antioxidant activity both in vitro and in vivo. These compounds are abundant in various food groups and contribute significantly to health promotion through their role in disease risk reduction. The importance of structural effects on the potency of antioxidant activity is a critical aspect of their bioactivity (Shahidi & Chandrasekara, 2010).

Levulinic Acid in Drug Synthesis

Levulinic acid, derived entirely from biomass, demonstrates versatility in drug synthesis due to its functional groups, highlighting the potential for chemical compounds, including complex acids, to contribute to medical fields and drug development processes. Its application spans cancer treatment, medical materials, and serves as a raw material or intermediate in various syntheses (Zhang et al., 2021).

Polyhydroxyalkanoates and Biodegradable Polymers

Polyhydroxyalkanoates (PHAs) are biodegradable microbial polymers with promising applications in environmentally friendly materials. The review of PHAs, including their synthesis, properties, and commercialization challenges, reflects the broad interest in developing sustainable materials from complex chemical processes (Amara, 2010).

Caffeic Acid Derivatives and Biological Activities

Caffeic acid and its derivatives, found in Salvia miltiorrhiza, demonstrate a wide range of biological activities, including antioxidant, anti-ischemia, and anti-thrombosis properties. This review underscores the diversity of biological activities associated with phenolic acids, suggesting the potential of structurally similar compounds for pharmaceutical applications (Jiang et al., 2005).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.